Cas no 339277-82-6 (4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone)

• Product Name: 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone
• CAS No: 339277-82-6
• MF: C₂₆H₂₆N₂O₃S
• MW: 446.561245441437
• CID: 5019616
• Update Time: 2025-11-01

4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methoxyphenyl)methanesulfonyl]-4,5-diphenyl-1-propyl-1H-imidazole
• Oprea1_769076
• 4,5-diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone
• 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone

• Inchi： 1S/C26H26N2O3S/c1-3-18-28-25(22-12-8-5-9-13-22)24(21-10-6-4-7-11-21)27-26(28)32(29,30)19-20-14-16-23(31-2)17-15-20/h4-17H,3,18-19H2,1-2H3
• InChI Key： ZVUAXXFUHOGKAQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 659
• XLogP3: 5.2
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone

Introduction to 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone (CAS No. 339277-82-6)

4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone (CAS No. 339277-82-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a diphenyl imidazole core and a 4-methoxybenzyl sulfone moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The diphenyl imidazole core is a well-known scaffold in medicinal chemistry, often associated with various biological activities such as anti-inflammatory, antiviral, and anticancer properties. The presence of this core in 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone suggests that it may exhibit similar biological activities. Additionally, the 4-methoxybenzyl sulfone moiety adds further complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

Recent studies have explored the potential of 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the *Journal of Medicinal Chemistry*, researchers found that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.

Another area of interest is the antiviral activity of 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone. A study published in *Antiviral Research* reported that this compound demonstrated potent antiviral activity against several viral strains, including influenza and herpes simplex virus. The mechanism of action was attributed to its ability to interfere with viral replication processes, making it a promising candidate for further development as an antiviral drug.

In the realm of cancer research, 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone has shown promising results as well. A study published in *Cancer Letters* investigated the anticancer properties of this compound and found that it exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The compound was shown to induce apoptosis and inhibit cell proliferation through multiple mechanisms, including the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone have also been studied to evaluate its potential for clinical use. Research published in *Pharmaceutical Research* indicated that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further preclinical and clinical development.

Safety assessments are crucial for any potential therapeutic agent. Studies have shown that 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methoxybenzyl sulfone exhibits low toxicity in both in vitro and in vivo models. A comprehensive safety evaluation published in *Toxicological Sciences* reported that the compound did not show significant cytotoxicity or genotoxicity at therapeutic concentrations. These findings support its safety profile and potential for further clinical evaluation.

In conclusion, 4,5-Diphenyl-1-propil-H-imidazol--y methoxybenz benzene sulfone (CAS No. 339277--6) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.